Cas no 1803761-66-1 (Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethyl)benzoate
• CAS No: 1803761-66-1
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4795610
• Update Time: 2025-05-20

Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO3/c1-18-10(17)7-3-2-6(5-16)9(8(7)4-15)11(12,13)14/h2-3,16H,5H2,1H3
• InChI Key： PLQBVJMQWCGBHM-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(=O)OC)C=CC=1CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethyl)benzoate

Comprehensive Overview of Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethyl)benzoate (CAS No. 1803761-66-1)

Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethyl)benzoate (CAS No. 1803761-66-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and cyano functional groups, plays a pivotal role in the synthesis of advanced intermediates. Its molecular structure, which includes a hydroxymethyl moiety, enhances its reactivity and versatility in various chemical transformations. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

The growing interest in fluorinated compounds and their applications in modern chemistry has propelled Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethyl)benzoate into the spotlight. Fluorinated compounds are known for their stability, bioavailability, and ability to modulate biological activity, making them indispensable in the development of new therapeutics. The presence of the trifluoromethyl group in this compound is particularly noteworthy, as it is often associated with enhanced metabolic stability and lipophilicity, key attributes in drug design. This aligns with current trends in medicinal chemistry, where researchers are actively exploring fluorine-containing building blocks to improve drug efficacy.

Another critical aspect of Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethyl)benzoate is its role in agrochemical innovation. The cyano group in its structure is a common feature in many pesticides and herbicides, contributing to their mode of action. As the demand for sustainable and efficient crop protection solutions rises, this compound is increasingly studied for its potential to develop next-generation agrochemicals. Industry experts often inquire about its synthesis pathways and scalability, reflecting its importance in large-scale production.

From a synthetic chemistry perspective, the hydroxymethyl functionality in Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethyl)benzoate offers a reactive handle for further derivatization. This makes it a valuable intermediate in the construction of complex molecules, particularly in the field of heterocyclic chemistry. The compound's ability to participate in diverse reactions, such as esterifications, nucleophilic substitutions, and cyclizations, underscores its utility in organic synthesis. Researchers frequently explore its reactivity profiles to develop novel methodologies for constructing biologically active scaffolds.

In addition to its chemical properties, the safety and handling of Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethyl)benzoate are topics of interest. While it is not classified as a hazardous material, proper laboratory practices are essential to ensure safe usage. This includes adherence to standard protocols for storage, handling, and disposal, which are commonly searched by laboratory personnel. The compound's stability under various conditions is also a frequent subject of inquiry, as it impacts its shelf life and applicability in long-term research projects.

The commercial availability of Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethyl)benzoate is another area of focus. Suppliers and distributors often highlight its purity, packaging options, and batch-to-batch consistency to meet the stringent requirements of research and industrial applications. Potential buyers frequently search for technical data sheets, certificates of analysis, and pricing information, emphasizing the need for transparent and reliable sourcing. This compound's niche market position makes it a sought-after item for specialized chemical vendors.

Looking ahead, the future of Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethyl)benzoate appears promising, with ongoing research exploring its potential in emerging fields such as bioconjugation and material science. Its unique structural features make it a candidate for developing advanced materials with tailored properties, such as polymers or coatings with specific functionalities. As the scientific community continues to uncover new applications, this compound is poised to remain a key player in innovative chemical solutions.

In summary, Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethyl)benzoate (CAS No. 1803761-66-1) is a multifaceted compound with significant relevance in pharmaceutical, agrochemical, and synthetic chemistry domains. Its distinctive molecular architecture, combined with its broad applicability, ensures its continued prominence in scientific research and industrial applications. For researchers and professionals seeking high-quality intermediates with proven performance, this compound represents a valuable addition to their chemical toolkit.